Cas no 892853-73-5 (N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide)

• Product Name: N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide
• CAS No: 892853-73-5
• MF: C₁₆H₁₁N₃O₅S
• MW: 357.340642213821
• CID: 6347930
• PubChem ID: 7202722
• Update Time: 2025-07-19

N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide
• F1822-0046
• N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-4-nitrobenzamide
• AKOS024611867
• N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-nitrobenzamide
• 892853-73-5
• N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide

• Inchi： 1S/C16H11N3O5S/c20-15(9-1-3-10(4-2-9)19(21)22)18-16-17-11-7-12-13(8-14(11)25-16)24-6-5-23-12/h1-4,7-8H,5-6H2,(H,17,18,20)
• InChI Key： RDAHNYDGTJDRHR-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)[N+](=O)[O-])=O)=NC2C=C3C(=CC1=2)OCCO3

Computed Properties

• Exact Mass: 357.04194163g/mol
• Monoisotopic Mass: 357.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide

Introduction to N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide (CAS No. 892853-73-5)

N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide (CAS No. 892853-73-5) is a highly complex and structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate cyclic structures and functional groups, which contribute to their potential biological activity and utility in drug discovery.

The molecular framework of N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide is composed of a tricyclic system with multiple heteroatoms, including oxygen and sulfur, which are strategically positioned to interact with biological targets. The presence of the 4-nitrobenzamide moiety suggests potential for modulating enzyme activity or receptor binding, which is a common strategy in the development of therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies have indicated that the unique structural features of N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide may facilitate its interaction with proteins involved in inflammatory pathways and signal transduction cascades. This has opened up new avenues for investigating its potential as an anti-inflammatory or immunomodulatory agent.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are critical steps toward understanding their pharmacological properties. The nitro group in the benzamide moiety is particularly noteworthy, as it can serve as a pharmacophore that influences both the solubility and reactivity of the compound. Additionally, the tricyclic core provides a rigid scaffold that can enhance binding affinity and selectivity when interacting with biological targets.

Current research in this area has focused on exploring the synthetic pathways that can be employed to produce N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide with high yield and purity. Advances in synthetic methodologies have allowed for the efficient construction of complex cyclic systems, which is essential for producing molecules with such intricate structures.

The potential applications of N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide extend beyond its role as a lead compound in drug discovery. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel chemical probes for biological research. The ability to modulate biological pathways with such precise molecular tools is crucial for advancing our understanding of disease processes and developing effective therapeutic strategies.

As interest in polyheterocyclic compounds continues to grow, N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-4-nitrobenzamide represents a promising candidate for further investigation in both academic and industrial settings. Its complex structure and potential biological activity make it an attractive molecule for researchers seeking to develop innovative treatments for various diseases.

The synthesis of this compound also highlights the importance of interdisciplinary collaboration between organic chemists and biochemists in drug discovery efforts. By combining expertise in synthetic chemistry with knowledge of biological systems, researchers can design molecules that are both structurally unique and biologically relevant.

In conclusion, N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-ylil}-norobenzamide (CAS No892853735) is a remarkable compound that exemplifies the potential of polyheterocyclic systems in pharmaceutical research. Its intricate structure and functional groups make it a valuable tool for exploring new therapeutic avenues and advancing our understanding of biological processes.